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Compound of Interest

Compound Name: Bromfenac sodium

Cat. No.: B000289

This guide provides detailed information on the molecular formula and weight of bromfenac
sodium, a nonsteroidal anti-inflammatory drug (NSAID) primarily used in ophthalmology. The
data presented is intended for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

Bromfenac is a potent inhibitor of cyclooxygenase (COX) enzymes, particularly COX-2, which
Is involved in the inflammatory pathway. Its sodium salt form is utilized in pharmaceutical
formulations for enhanced solubility and bioavailability.

Quantitative Data Summary

The molecular characteristics of bromfenac sodium are summarized in the table below. It is
important to distinguish between the anhydrous form and its common hydrated form, the
sesquihydrate.

. Anhydrous Bromfenac Bromfenac Sodium
Identifier i ]
Sodium Sesquihydrate
Molecular Formula C15H11BrNNaO3[1][2][3] C30H28Br2N2Na209[4]
Molecular Weight 356.15 g/mol [1][2][3][5] 766.3 g/mol [4]
CAS Number 91714-93-1[3][5] 120638-55-3[5][6]
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Structural Relationship

The following diagram illustrates the relationship between the parent compound, Bromfenac,
and its resulting sodium salt.
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Click to download full resolution via product page
Figure 1: Formation of Bromfenac Sodium from its parent acid.

Experimental Protocols

The determination of molecular formula and weight for compounds like bromfenac sodium
typically involves the following standard analytical techniques:

1. Mass Spectrometry for Molecular Weight Determination
e Objective: To determine the precise molecular mass of the compound.
o Methodology:
o A sample of bromfenac sodium is dissolved in a suitable solvent (e.g., methanol).

o The solution is introduced into an electrospray ionization (ESI) source coupled to a mass
spectrometer.

o The ESI process generates gas-phase ions of the molecule.

o The mass-to-charge ratio (m/z) of the ions is measured by the mass analyzer.
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o For bromfenac sodium, the analysis would typically show a peak corresponding to the
bromfenac anion [C15H11BrNO3]- and a separate peak for the sodium cation [Na]+, or a
cluster ion. The molecular weight is calculated from the mass of the parent molecule.

2. Elemental Analysis for Molecular Formula Confirmation

o Objective: To determine the elemental composition of the compound and confirm its
molecular formula.

o Methodology:

o A precisely weighed sample of bromfenac sodium is combusted in a controlled oxygen
environment.

o The combustion products (CO2, H20, N2, and Br2) are passed through a series of traps
and detectors.

o The amount of each element (Carbon, Hydrogen, Nitrogen, and Bromine) is quantified.

o The percentage composition of each element is calculated and compared with the
theoretical percentages derived from the proposed molecular formula (C15H11BrNNaO3).
The sodium content is often determined by atomic absorption spectroscopy or inductively
coupled plasma mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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